Cas no 1805168-38-0 (6-Bromo-3-(difluoromethyl)-4-iodopyridine-2-acetonitrile)

• Product Name: 6-Bromo-3-(difluoromethyl)-4-iodopyridine-2-acetonitrile
• CAS No: 1805168-38-0
• MF: C₈H₄BrF₂IN₂
• MW: 372.936039924622
• CID: 4861120
• Update Time: 2025-06-08

6-Bromo-3-(difluoromethyl)-4-iodopyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-(difluoromethyl)-4-iodopyridine-2-acetonitrile

• Inchi： 1S/C8H4BrF2IN2/c9-6-3-4(12)7(8(10)11)5(14-6)1-2-13/h3,8H,1H2
• InChI Key： RRKZJTFHXULGNY-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(CC#N)C=1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 6-Bromo-3-(difluoromethyl)-4-iodopyridine-2-acetonitrile

Introduction to 6-Bromo-3-(difluoromethyl)-4-iodopyridine-2-acetonitrile (CAS No. 1805168-38-0)

6-Bromo-3-(difluoromethyl)-4-iodopyridine-2-acetonitrile (CAS No. 1805168-38-0) is a highly specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromo, difluoromethyl, and iodine substituents, has garnered considerable attention due to its potential in the development of novel therapeutic agents.

The molecular structure of 6-Bromo-3-(difluoromethyl)-4-iodopyridine-2-acetonitrile is composed of a pyridine ring with a bromo group at the 6-position, a difluoromethyl group at the 3-position, and an iodine atom at the 4-position. The acetonitrile moiety is attached to the 2-position of the pyridine ring. This intricate arrangement of functional groups imparts unique chemical and biological properties to the compound, making it a valuable candidate for various research applications.

In recent years, the interest in 6-Bromo-3-(difluoromethyl)-4-iodopyridine-2-acetonitrile has been driven by its potential as a building block for the synthesis of bioactive molecules. The presence of bromo and iodine substituents provides multiple points for further functionalization, enabling researchers to explore a wide range of derivatives with diverse biological activities. Additionally, the difluoromethyl group is known for its ability to enhance metabolic stability and improve pharmacokinetic properties, which are crucial factors in drug development.

One of the key areas where 6-Bromo-3-(difluoromethyl)-4-iodopyridine-2-acetonitrile has shown promise is in the development of inhibitors for specific enzymes and receptors. For instance, studies have demonstrated that compounds derived from this scaffold exhibit potent inhibitory activity against kinases, which are important targets in cancer therapy. The ability to modulate kinase activity can lead to the discovery of new drugs that effectively combat various forms of cancer by disrupting key signaling pathways.

Beyond its applications in cancer research, 6-Bromo-3-(difluoromethyl)-4-iodopyridine-2-acetonitrile has also been explored for its potential in treating neurological disorders. Recent studies have shown that derivatives of this compound can cross the blood-brain barrier and exhibit neuroprotective effects. This property makes it an attractive candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease, where neurodegeneration plays a central role.

The synthetic accessibility of 6-Bromo-3-(difluoromethyl)-4-iodopyridine-2-acetonitrile has further contributed to its popularity among researchers. Various synthetic routes have been developed to efficiently produce this compound, ensuring a steady supply for ongoing studies. These synthetic methods often involve multi-step processes that include halogenation, fluorination, and cyclization reactions, each step carefully optimized to achieve high yields and purity.

In addition to its direct applications in drug discovery, 6-Bromo-3-(difluoromethyl)-4-iodopyridine-2-acetonitrile serves as an important tool in chemical biology. Its use as a probe molecule allows scientists to study biological processes at the molecular level, providing insights into the mechanisms of action for various biological targets. This information is invaluable for designing more effective therapeutic strategies.

The safety profile of 6-Bromo-3-(difluoromethyl)-4-iodopyridine-2-acetonitrile is another critical aspect that has been extensively studied. Preclinical data indicate that this compound exhibits low toxicity and good tolerability when administered at therapeutic doses. These findings are essential for advancing compounds from preclinical stages to clinical trials, where they can be evaluated for their efficacy and safety in human subjects.

In conclusion, 6-Bromo-3-(difluoromethyl)-4-iodopyridine-2-acetonitrile (CAS No. 1805168-38-0) represents a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile functional groups make it an ideal candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing medical science.